Cas no 141045-47-8 (Benzeneacetic acid, -alpha--ethyl--alpha-,4-dimethyl-, (S)- (9CI))

• Product Name: Benzeneacetic acid, -alpha--ethyl--alpha-,4-dimethyl-, (S)- (9CI)
• CAS No: 141045-47-8
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 903290
• Update Time: 2023-11-19

Benzeneacetic acid, -alpha--ethyl--alpha-,4-dimethyl-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, -alpha--ethyl--alpha-,4-dimethyl-, (S)- (9CI)
• 2-methyl-2-p-tolyl-butyric acid
• CID 83830137
• Benzeneacetic acid, α-ethyl-α,4-dimethyl-, (S)- (9CI)

• Inchi： 1S/C12H16O2/c1-4-12(3,11(13)14)10-7-5-9(2)6-8-10/h5-8H,4H2,1-3H3,(H,13,14)
• InChI Key： OBELJYZTDKTPTP-UHFFFAOYSA-N
• SMILES： OC(C(C)(C1C=CC(C)=CC=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.047±0.06 g/cm3(Predicted)
• Boiling Point: 306.4±11.0 °C(Predicted)
• pka: 4.49±0.10(Predicted)